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Compound of Interest

Compound Name: POM130

Cat. No.: B10831179

Audience: Researchers, scientists, and drug development professionals.

Subject: Detailed Application and Protocol Guide for
the In Vivo Use of PQM130

Extensive research has been conducted to provide detailed application notes and protocols for
the utilization of PQM130 in in vivo imaging techniques. Despite a comprehensive search of
scientific literature, commercial product databases, and patent filings, no specific fluorescent
probe or imaging agent with the designation "PQM130" has been identified.

The information available in the public domain does not contain any reference to a molecule
with this name. This suggests that "PQM130" may be an internal compound designation not yet
disclosed in scientific publications, a newly developed probe with limited public information, or
potentially an incorrect identifier.

Therefore, it is not possible to provide the specific application notes, quantitative data,
experimental protocols, and visualizations as requested. The successful generation of such
detailed documentation is contingent on the availability of foundational data regarding the
molecule's properties, including but not limited to:

o Chemical Structure and Properties: Molecular weight, solubility, and stability.

o Optical Properties: Excitation and emission spectra, quantum yield, molar extinction
coefficient, and photostability.
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» Biological Target and Mechanism of Action: The specific cellular or molecular target and how
the probe interacts with it to generate a signal.

o Pharmacokinetics and Biodistribution: Data on absorption, distribution, metabolism, and
excretion (ADME) in relevant animal models.

» Toxicity Profile: Information on any potential cytotoxic or systemic toxic effects.
e Existing In Vivo Applications: Published studies demonstrating its use in animal models.

Without this essential information, the creation of accurate and reliable protocols for in vivo
imaging is not feasible.

Recommendations for Proceeding

To enable the generation of the requested detailed application notes and protocols, please
provide additional information regarding PQM130, such as:

» Alternative Names or Designations: Any other names, codes, or identifiers used for this
molecule.

e Source or Manufacturer: The research group, institution, or company that has developed or
supplied PQM130.

o Relevant Scientific Literature: Any pre-print, peer-reviewed publication, conference abstract,
or patent that describes the synthesis, properties, or use of PQM130.

e A Product Webpage or Technical Data Sheet.

Upon receipt of specific and verifiable information about PQM130, this document can be
updated to include the comprehensive application notes, protocols, data tables, and diagrams
as originally requested.

General Workflow for In Vivo Fluorescent Probe
Characterization
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For reference, a general workflow for characterizing and utilizing a novel fluorescent probe for
in vivo imaging is presented below. This workflow outlines the necessary steps to generate the
type of data required for creating detailed application notes.
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Caption: General workflow for novel in vivo fluorescent probe validation.
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 To cite this document: BenchChem. [Application Notes and Protocols for PQM130 in In Vivo
Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10831179#pgm130-for-in-vivo-imaging-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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